Cas no 1682-26-4 (Benzenamine,2,5-difluoro-3-(trifluoromethyl)-)

Benzenamine,2,5-difluoro-3-(trifluoromethyl)- structure
1682-26-4 structure
Product Name:Benzenamine,2,5-difluoro-3-(trifluoromethyl)-
CAS No:1682-26-4
MF:C7H4F5N
MW:197.105379104614
MDL:MFCD20695812
CID:233909
PubChem ID:223098
Update Time:2025-04-19

Benzenamine,2,5-difluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,5-difluoro-3-(trifluoromethyl)-
    • 2,5-difluoro-3-(trifluoromethyl)aniline
    • 2,5-Difluor-3-trifluormethyl-anilin
    • 2,5-difluoro-3-trifluoromethyl-aniline
    • 3-Amino-2,5-difluor-benzotrifluorid
    • AC1L5CAV
    • AC1Q4N6R
    • AG-K-78820
    • AR-1D4301
    • CTK4D2938
    • NSC10317
    • SureCN9561267
    • SCHEMBL9561267
    • BAA68226
    • DUWMUFIUYCJZSF-UHFFFAOYSA-N
    • DTXSID80278846
    • NSC-10317
    • 1682-26-4
    • Benzenamine, 2,5-difluoro-3-(trifluoromethyl)-
    • MDL: MFCD20695812
    • Inchi: 1S/C7H4F5N/c8-3-1-4(7(10,11)12)6(9)5(13)2-3/h1-2H,13H2
    • InChI Key: DUWMUFIUYCJZSF-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=CC=1C(F)(F)F)F)N

Computed Properties

  • Exact Mass: 197.02642
  • Monoisotopic Mass: 197.02638994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
  • LogP: 3.14700

Benzenamine,2,5-difluoro-3-(trifluoromethyl)- Pricemore >>

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